![molecular formula C9H7ClN2O2S B6628829 5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide](/img/structure/B6628829.png)
5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide, also known as TL-32711, is a small molecule inhibitor of cellular inhibitor of apoptosis proteins (cIAPs). It has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.
Mechanism of Action
5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide inhibits cIAPs, which are proteins that play a role in regulating cell survival and death. By inhibiting cIAPs, this compound promotes apoptosis in cancer cells. This compound also activates the NF-κB pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to enhance the immune response to viral infections, such as influenza and hepatitis B. This compound has also been shown to protect against ischemia-reperfusion injury in the heart and kidney.
Advantages and Limitations for Lab Experiments
One advantage of 5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide is its specificity for cIAPs, which allows for targeted inhibition of these proteins. This compound also has a relatively low toxicity profile compared to other chemotherapy drugs. However, this compound has limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide. One area of focus could be on developing more effective formulations of the drug to improve its solubility and bioavailability. Another area of focus could be on investigating the potential use of this compound in combination with other cancer therapies to enhance their efficacy. Additionally, further research could be done to explore the potential therapeutic applications of this compound in other diseases, such as viral infections and ischemia-reperfusion injury.
Synthesis Methods
5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide can be synthesized through a multi-step process starting with 5-chlorofuran-2-carboxylic acid. The acid is reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-aminothiazole to form the desired product.
Scientific Research Applications
5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of cancer. It has been shown to induce apoptosis (cell death) in cancer cells, particularly those resistant to chemotherapy. This compound has also been shown to enhance the anti-tumor effects of other chemotherapy drugs, such as gemcitabine and cisplatin.
Properties
IUPAC Name |
5-chloro-N-(1,3-thiazol-2-ylmethyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O2S/c10-7-2-1-6(14-7)9(13)12-5-8-11-3-4-15-8/h1-4H,5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTMWMTLMCAXAAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)CNC(=O)C2=CC=C(O2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.